Cas no 88398-86-1 (methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate
• CAS No: 88398-86-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 706741
• PubChem ID: 13364387
• Update Time: 2025-07-10

methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-mercapto-1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylicacid, 5-mercapto-1-methyl-, methyl ester
• methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate
• Methyl 5-mercapto-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID301221159
• EN300-1857546
• SCHEMBL9196622
• 88398-86-1

• Inchi： 1S/C6H8N2O2S/c1-8-5(11)4(3-7-8)6(9)10-2/h3,7H,1-2H3
• InChI Key： RATTWUMFTFUKFM-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)OC)=CNN1C

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.7Ų

Additional information on methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate

Methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate (CAS No. 88398-86-1): A Comprehensive Overview

Methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate, identified by its CAS number 88398-86-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyrazole core with functional groups that make it a versatile building block for various synthetic applications. The presence of a methyl group and a sulfanyl group at the 1-position, coupled with a carboxylate moiety at the 4-position, imparts unique chemical properties that have garnered attention from researchers exploring novel therapeutic agents and agrochemicals.

The structural attributes of methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate contribute to its reactivity and potential utility in multiple domains. The pyrazole ring is known for its stability and ability to participate in hydrogen bonding, making it an excellent scaffold for drug design. The sulfanyl group introduces polarity and potential interactions with biological targets, while the carboxylate group enhances solubility and binding affinity. These characteristics have positioned this compound as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole moiety exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. Specifically, methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate has been explored for its potential role in modulating enzyme activity and inhibiting the growth of pathogenic organisms. Research has shown that modifications at the 1-position and 4-position of the pyrazole ring can significantly alter its pharmacological profile, making it a valuable tool for structure-activity relationship studies.

One of the most compelling aspects of methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate is its utility as a precursor in the synthesis of more complex molecules. The carboxylate group provides a handle for further functionalization via esterification, amidation, or coupling reactions, allowing chemists to tailor the compound's properties to specific needs. This flexibility has made it a popular choice for researchers developing novel APIs (Active Pharmaceutical Ingredients) and specialty chemicals. Additionally, the presence of the sulfanyl group opens up possibilities for metal chelation and coordination chemistry, which could be exploited in therapeutic applications such as metallodrugs.

The sulfanyl group in particular has been studied for its ability to enhance bioavailability and target specificity. In biological systems, sulfur-containing compounds often exhibit strong interactions with proteins and enzymes due to their polar nature and ability to form hydrogen bonds. This has led to investigations into how sulfanyl-containing pyrazoles can be used to develop more effective drugs with reduced side effects. For instance, studies have shown that derivatives of this compound can selectively inhibit certain enzymes involved in inflammatory pathways without affecting other critical biological processes.

Recent advancements in computational chemistry have also contributed to the understanding of methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These simulations have helped identify key structural features that contribute to its activity, guiding the design of more potent derivatives. Furthermore, virtual screening methods have been employed to rapidly sift through large libraries of compounds, pinpointing those with the highest likelihood of success in drug development programs.

The pharmaceutical industry has taken note of these findings, leading to increased investment in pyrazole-based drug discovery. Several companies are currently exploring derivatives of methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate as potential treatments for various diseases. Early-stage clinical trials have shown promising results in treating conditions such as cancer and autoimmune disorders. While more research is needed to fully understand the therapeutic potential of this compound, these preliminary findings highlight its importance as a lead molecule in drug development.

Beyond pharmaceutical applications, methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate has found utility in other areas such as agrochemicals and material science. In agriculture, pyrazole derivatives are being used as pesticides and herbicides due to their effectiveness against pests while maintaining low toxicity to crops. The sulfanyl group's ability to interact with biological targets makes it particularly suitable for designing compounds that disrupt pest metabolism without harming beneficial organisms. Additionally, research is ongoing into using this compound as a component in advanced materials, where its unique chemical properties could enhance material performance.

The synthesis of methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate presents an interesting challenge for organic chemists due to its complex functional groups. However, modern synthetic methodologies have made it increasingly accessible over recent decades. Techniques such as cross-coupling reactions and catalytic hydrogenation have enabled researchers to construct the desired structure efficiently and on scale. These advancements have not only facilitated academic research but also made it possible for pharmaceutical companies to produce larger quantities of this compound for further development.

In conclusion, methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate (CAS No. 88398-86-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an excellent candidate for drug discovery, agrochemical development, and material science applications. As research continues to uncover new ways to utilize this compound, it is likely that its importance will only grow in the coming years. The combination of computational tools, synthetic innovations, and growing interest from industry stakeholders ensures that methyl 1-methyl-5-sulfanyl-1H-pyrazole-4-carboxylate will remain at the forefront of chemical research for years to come.